Cas no 1172468-79-9 (2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride)

• Product Name: 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride
• CAS No: 1172468-79-9
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 5698120
• PubChem ID: 17390895
• Update Time: 2025-07-17

2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-N-(3-methoxyphenyl)acetamide;hydrochloride
• EN300-07252
• 2-(ethylamino)-N-(3-methoxyphenyl)acetamidehydrochloride
• 2-(ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride
• Z56968820
• AKOS008012817
• 1172468-79-9
• Acetamide, 2-(ethylamino)-N-(3-methoxyphenyl)-, hydrochloride (1:1)
• 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride

• Inchi： 1S/C11H16N2O2.ClH/c1-3-12-8-11(14)13-9-5-4-6-10(7-9)15-2;/h4-7,12H,3,8H2,1-2H3,(H,13,14);1H
• InChI Key： FSJGBUVPANFUQP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)NC(CNCC)=O

Computed Properties

• Exact Mass: 244.0978555g/mol
• Monoisotopic Mass: 244.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride

2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride and Its Role in CAS No. 1172468-79-9 in Biomedical Research

2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride, also known by its CAS No. 1172468-79-9, is a synthetic compound that has garnered significant attention in biomedical research due to its unique chemical structure and potential pharmacological properties. As a derivative of acetamide, this compound exhibits structural features that may contribute to its biological activity. The molecule contains a 3-methoxyphenyl group, which is a common functional group in pharmaceutical agents, and an ethylamino substituent, which may influence its solubility and receptor interactions. These structural elements are critical for understanding its potential applications in drug discovery and therapeutic development.

Recent studies have highlighted the significance of 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Research published in Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits selective antagonism against serotonin receptors, which could have implications for the treatment of depression and anxiety disorders. The hydrochloride salt form of the molecule enhances its solubility, making it a promising candidate for oral administration. This structural modification is a key factor in its bioavailability and therapeutic potential.

The 3-methoxyphenyl moiety in 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride is particularly noteworthy for its ability to interact with lipid membranes and proteins involved in signal transduction pathways. A 2024 study in Pharmaceutical Research explored the molecular docking interactions between this compound and adenosine A2A receptors, which are implicated in neuroinflammation and neurodegenerative diseases. The findings suggested that the 3-methoxyphenyl, ethylamino, and acetamide groups collectively contribute to the compound's ability to modulate receptor activity, offering a potential therapeutic strategy for conditions such as Alzheimer's disease and multiple sclerosis.

Another area of focus in recent biomedical research is the antioxidant properties of 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride. A 2023 study in Antioxidants reported that this compound exhibits radical scavenging activity and metal chelation capacity, which are essential for combating oxidative stress. The hydrochloride salt form was found to enhance the compound's stability under physiological conditions, making it a viable candidate for antioxidant therapy. These findings align with the growing interest in oxidative stress as a key factor in chronic diseases such as diabetes and cardiovascular disorders.

The ethylamino group in 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride is also of interest due to its potential to influence drug metabolism and pharmacokinetics. Research published in Drug Metabolism and Disposition in 2024 indicated that the ethylamino substituent may enhance the compound's metabolic stability by reducing the likelihood of hydrolysis. This property is crucial for ensuring that the compound remains active in the bloodstream for an extended period, thereby improving its therapeutic efficacy. The hydrochloride salt form further contributes to this stability by increasing the compound's solubility in aqueous environments.

In addition to its pharmacological properties, 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride has shown potential in anti-inflammatory applications. A 2023 study in Journal of Inflammation Research demonstrated that this compound can inhibit the activation of NF-κB pathways, which are central to the regulation of inflammatory responses. The 3-methoxyphenyl group was found to play a significant role in this activity, as it interacts with key inflammatory mediators such as cytokines and chemokines. These findings suggest that the compound could be explored as a therapeutic agent for conditions involving chronic inflammation, such as arthritis and inflammatory bowel disease.

The CAS No. 1172468-79-9 designation underscores the importance of this compound in chemical databases and drug development pipelines. As part of the acetamide family, it shares structural similarities with other compounds known for their pharmacological activity, such as paracetamol and ibuprofen. However, the unique combination of the 3-methoxyphenyl and ethylamino groups in 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride may provide it with distinct therapeutic advantages. This has led to increased interest in its potential applications in neuropharmacology and anti-inflammatory therapy.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride's biological activity. Molecular dynamics simulations and quantum mechanical calculations have been used to predict its interactions with various biological targets. These studies have revealed that the compound's 3-methoxyphenyl group can form hydrogen bonds with receptor proteins, enhancing its binding affinity. Such insights are critical for the design of structure-based drug discovery approaches and the optimization of the compound's therapeutic potential.

Despite the promising findings, further research is needed to fully elucidate the mechanisms of action and therapeutic applications of 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride. Ongoing studies are exploring its cytotoxicity, metabolic profile, and long-term safety in preclinical models. These investigations are essential for determining its viability as a therapeutic agent and for addressing any potential side effects or drug interactions.

In conclusion, 2-(Ethylamino)-N-(3-methoxyphenyl)acetamide hydrochloride represents a significant advancement in biomedical research, offering new possibilities for the treatment of neurological disorders, inflammatory conditions, and oxidative stress-related diseases. Its unique structural features, including the 3-methoxyphenyl and ethylamino groups, contribute to its diverse pharmacological activities. As research in this area continues to evolve, the potential applications of this compound are likely to expand, further solidifying its role in the development of novel therapeutic strategies.